2-ethoxy-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide

• IUPAC Name: 2-ethoxy-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide
• InChI: InChI=1S/C18H17N3O3/c1-2-24-16-10-6-5-9-14(16)17(22)19-11-15-12-7-3-4-8-13(12)18(23)21-20-15/h3-10H,2,11H2,1H3,(H,19,22)(H,21,23)
• InChI Key: ACGXJEJIPDZPKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

2-ethoxy-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide, also known as PHMB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using a variety of methods and has been shown to have a range of biochemical and physiological effects. In

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

• Heterocycles from N-Benzoylthioamides : N-Benzoylthioamides react with hydrazines and hydroxylamine to form heterocycles like 1H-1,2,4-triazoles and 1,2,4-oxadiazoles, respectively. Such reactions highlight the utility of benzamide derivatives in synthesizing diverse heterocyclic compounds which are central to pharmaceutical chemistry and materials science (Whitfield & Papadopoulos, 1981).

• One-Pot Synthesis Techniques : A one-pot protocol has been developed for constructing multisubstituted 2-hydroxy-benzo[b][1,4]oxazins from N-(2-hydroxylaryl)enaminones. This demonstrates the innovative synthetic routes achievable with benzamide derivatives, leveraging their reactivity for efficient heterocyclic synthesis (Zhang et al., 2018).

Chemical Reactivity and Applications

• Synthesis of Complex Heterocycles : Research into the reactivity of acetylenecarboxylic acid with amines, leading to compounds like 2-oxo-3-ethoxycarbonylmethylenepiperazine, illustrates the intricate reactions possible with benzamide analogs. These compounds find relevance in developing new materials and chemical intermediates (Iwanami et al., 1964).

• Antiviral and Antimicrobial Research : Benzamide-based compounds have been investigated for their potential antiviral and antimicrobial activities. For instance, synthesis of novel benzamide-based 5-aminopyrazoles and their fused heterocycles has shown remarkable activity against avian influenza, underscoring the potential of benzamide derivatives in developing new antiviral agents (Hebishy et al., 2020).